Cas no 467420-07-1 ((2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate)

• Product Name: (2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate
• CAS No: 467420-07-1
• MF: C₁₅H₁₅Br₃O₆
• MW: 530.988003015518
• CID: 2639586
• PubChem ID: 101177191
• Update Time: 2025-04-21

(2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate Chemical and Physical Properties

Names and Identifiers

• 467420-07-1
• SCHEMBL19270496
• (2,4,6-Tribromobenzene-1,3,5-triyl)tris(methylene) triacetate

• Inchi： 1S/C15H15Br3O6/c1-7(19)22-4-10-13(16)11(5-23-8(2)20)15(18)12(14(10)17)6-24-9(3)21/h4-6H2,1-3H3
• InChI Key： KCAMFKQYCLEVQZ-UHFFFAOYSA-N
• SMILES： BrC1C(COC(C)=O)=C(C(COC(C)=O)=C(C=1COC(C)=O)Br)Br

Computed Properties

• Exact Mass: 529.83983Da
• Monoisotopic Mass: 527.84188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.9Ų